Cas no 1207461-23-1 (3-(piperazin-1-yl)benzene-1,2-diamine)
1207461-23-1 structure
Product Name:3-(piperazin-1-yl)benzene-1,2-diamine
CAS No:1207461-23-1
MF:C10H16N4
MW:192.260841369629
MDL:MFCD20687878
CID:1101800
PubChem ID:46179983
Update Time:2025-09-27
3-(piperazin-1-yl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-piperazinyl)-1,2-Benzenediamine
- 3-(piperazin-1-yl)benzene-1,2-diamine
- 1,2-Benzenediamine, 3-(1-piperazinyl)-
-
- MDL: MFCD20687878
- Inchi: 1S/C10H16N4/c11-8-2-1-3-9(10(8)12)14-6-4-13-5-7-14/h1-3,13H,4-7,11-12H2
- InChI Key: YXKRNDBVASUUSZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(N2CCNCC2)=C1N
Computed Properties
- Exact Mass: 192.137
- Monoisotopic Mass: 192.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.3A^2
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Boiling Point: 417.9±45.0 °C(Predicted)
- pka: 8.96±0.10(Predicted)
3-(piperazin-1-yl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23331041-0.05g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.05g |
$780.0 | 2024-06-19 | |
| Enamine | EN300-23331041-0.1g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.1g |
$817.0 | 2024-06-19 | |
| Enamine | EN300-23331041-0.25g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.25g |
$855.0 | 2024-06-19 | |
| Enamine | EN300-23331041-0.5g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.5g |
$891.0 | 2024-06-19 | |
| Enamine | EN300-23331041-1.0g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 1.0g |
$928.0 | 2024-06-19 | |
| Enamine | EN300-23331041-2.5g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 2.5g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-23331041-5.0g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 5.0g |
$2692.0 | 2024-06-19 | |
| Enamine | EN300-23331041-10.0g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 10.0g |
$3992.0 | 2024-06-19 | |
| Enamine | EN300-23331041-1g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 1g |
$928.0 | 2023-09-15 | ||
| Enamine | EN300-23331041-5g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 5g |
$2692.0 | 2023-09-15 |
3-(piperazin-1-yl)benzene-1,2-diamine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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